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Compound of Interest

Compound Name: ALD-PEG4-OPFP

Cat. No.: B1526763 Get Quote

Application Notes and Protocols: ALD-PEG4-
OPFP
For Researchers, Scientists, and Drug Development Professionals

Introduction
ALD-PEG4-OPFP is a heterobifunctional crosslinker featuring an aldehyde group and a

pentafluorophenyl (PFP) ester, connected by a 4-unit polyethylene glycol (PEG) spacer. This

linker is predominantly utilized in bioconjugation, particularly for the synthesis of antibody-drug

conjugates (ADCs). The aldehyde group facilitates reaction with aminooxy-containing

molecules to form a stable oxime linkage. The PFP ester is an amine-reactive functional group

that forms a stable amide bond with primary amines and is less susceptible to hydrolysis

compared to N-hydroxysuccinimide (NHS) esters.[1] The hydrophilic PEG4 spacer enhances

the solubility of the molecule in aqueous environments.[2]

Suppliers
A variety of chemical suppliers offer ALD-PEG4-OPFP and similar reagents. Below is a list of

potential vendors:

BroadPharm

GlpBio
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DC Chemicals

MedchemExpress

CymitQuimica

Conju-Probe

Physicochemical and Handling Properties
Proper handling and storage of ALD-PEG4-OPFP are crucial for maintaining its reactivity and

ensuring experimental success.

Property Value Source

Molecular Weight 563.5 g/mol [2]

CAS Number 1324007-10-4 [2]

Purity Typically ≥98% [2]

Appearance Colorless oil

Storage Temperature -20°C

Shipping Temperature Ambient

Solubility Soluble in DMSO, DCM, DMF

Experimental Protocols
Protocol 1: Two-Step Bioconjugation - Protein Labeling
with a Small Molecule
This protocol describes the conjugation of a protein (containing primary amines, e.g., lysine

residues) to a small molecule that has been functionalized with an aminooxy group.

Materials:

ALD-PEG4-OPFP
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Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Aminooxy-functionalized small molecule

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Desalting columns or dialysis equipment

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Step 1: Reaction of ALD-PEG4-OPFP with the Protein

Protein Preparation: Dissolve the protein in the Reaction Buffer at a concentration of 1-10

mg/mL.

Crosslinker Preparation: Immediately before use, dissolve ALD-PEG4-OPFP in anhydrous

DMF or DMSO to a concentration of 10-20 mM.

Reaction: Add a 10- to 50-fold molar excess of the dissolved ALD-PEG4-OPFP to the

protein solution. The optimal molar ratio should be determined empirically for each specific

application.

Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at

4°C.

Purification: Remove excess, unreacted ALD-PEG4-OPFP using a desalting column or by

dialysis against the Reaction Buffer.

Step 2: Reaction of Aldehyde-Modified Protein with Aminooxy-Functionalized Small Molecule

Aminooxy-Molecule Preparation: Dissolve the aminooxy-functionalized small molecule in a

compatible solvent.

Reaction: Add the dissolved aminooxy-functionalized small molecule to the purified

aldehyde-modified protein. The reaction is most efficient at a neutral pH (6.5-7.5).

Catalysis (Optional): To accelerate the reaction, aniline or its derivatives can be used as a

catalyst.
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Incubation: Incubate the reaction mixture for 2-4 hours at room temperature.

Final Purification: Purify the final protein-small molecule conjugate using size-exclusion

chromatography, dialysis, or another appropriate method to remove unreacted small

molecules and byproducts.

Safety and Handling
General Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the reagent in a well-ventilated area.

Avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Wash hands thoroughly after handling.

Storage:

Store ALD-PEG4-OPFP at -20°C in a dry environment.

The reagent is moisture-sensitive. Equilibrate the vial to room temperature before opening to

prevent condensation.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Diagrams
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Figure 1: Two-Step Bioconjugation Workflow
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Caption: A diagram illustrating the two-step bioconjugation process using ALD-PEG4-OPFP.
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Figure 2: Reaction of PFP Ester with Primary Amine

R1-C(O)O-PFP

+

R2-NH2
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pH 7-9
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Caption: The reaction mechanism of a PFP ester with a primary amine to form a stable amide

bond.
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Figure 3: Reaction of Aldehyde with Aminooxy Group

R1-CHO

+

R2-O-NH2

R1-CH=N-O-R2 H2O

 

pH 6.5-7.5

Click to download full resolution via product page

Caption: The formation of a stable oxime linkage from the reaction of an aldehyde and an

aminooxy group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1526763#ald-peg4-opfp-supplier-and-handling-
instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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